Cas no 2167531-41-9 (4-(bromomethyl)-2-chloro-6-methylpyrimidine)

• Product Name: 4-(bromomethyl)-2-chloro-6-methylpyrimidine
• CAS No: 2167531-41-9
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 5800013
• PubChem ID: 165651519
• Update Time: 2025-05-23

4-(bromomethyl)-2-chloro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-2-chloro-6-methylpyrimidine
• 2167531-41-9
• EN300-1914664

• Inchi： 1S/C6H6BrClN2/c1-4-2-5(3-7)10-6(8)9-4/h2H,3H2,1H3
• InChI Key： YDXROGCCOUCDEK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)N=C(N=1)Cl

Computed Properties

• Exact Mass: 219.94029g/mol
• Monoisotopic Mass: 219.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-(bromomethyl)-2-chloro-6-methylpyrimidine

4-(Bromomethyl)-2-chloro-6-methylpyrimidine: A Comprehensive Overview

4-(Bromomethyl)-2-chloro-6-methylpyrimidine (CAS No. 2167531-41-9) is a heterocyclic organic compound with a pyrimidine ring structure. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique chemical properties and potential applications. The molecule consists of a pyrimidine ring with substituents at positions 2, 4, and 6: a chlorine atom at position 2, a bromomethyl group at position 4, and a methyl group at position 6. These substituents contribute to the compound's reactivity, stability, and functionality.

The synthesis of 4-(bromomethyl)-2-chloro-6-methylpyrimidine involves multi-step organic reactions, often utilizing intermediates such as chloropyrimidines and bromomethylation agents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments underscore the importance of sustainable practices in modern chemical synthesis.

One of the most promising applications of 4-(bromomethyl)-2-chloro-6-methylpyrimidine lies in its use as an intermediate in drug discovery. The pyrimidine scaffold is a common structural motif in various bioactive compounds, including antiviral agents, anticancer drugs, and enzyme inhibitors. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the bromomethyl group at position 4 provides a site for further functionalization, enabling the creation of diverse bioactive molecules through substitution or coupling reactions.

In the realm of materials science, 4-(bromomethyl)-2-chloro-6-methylpyrimidine has been investigated for its potential as a building block in the construction of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the pyrimidine ring can act as coordinating sites for metal ions, facilitating the formation of extended networks with tailored properties. Recent research has demonstrated that incorporating this compound into MOFs can enhance their porosity and stability, making them suitable for applications in gas storage and catalysis.

The toxicity and environmental impact of 4-(bromomethyl)-2-chloro-6-methylpyrimidine are critical considerations for its safe handling and application. Studies have shown that the compound exhibits moderate cytotoxicity against certain cancer cell lines, which is both a desirable trait for therapeutic agents and a concern for occupational exposure. Regulatory agencies have established guidelines for handling such compounds to minimize risks to human health and the environment.

Looking ahead, ongoing research aims to further optimize the synthesis and application of 4-(bromomethyl)-2-chloro-6-methylpyrimidine. Advances in computational chemistry are being leveraged to predict its interactions with biological targets and guide the design of more potent derivatives. Furthermore, efforts are underway to explore its potential in emerging areas such as photovoltaics and sensors, where its electronic properties could be harnessed for novel functionalities.

In conclusion, 4-(bromomethyl)-2-chloro-6-methylpyrimidine (CAS No. 2167531-41-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.